N-cyclohexyl-2-{4-[(3,6-dichloro-1-benzothien-2-yl)carbonyl]-1-piperazinyl}acetamide

• IUPAC Name: N-cyclohexyl-2-[4-(3,6-dichloro-1-benzothiophene-2-carbonyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C21H25Cl2N3O2S/c22-14-6-7-16-17(12-14)29-20(19(16)23)21(28)26-10-8-25(9-11-26)13-18(27)24-15-4-2-1-3-5-15/h6-7,12,15H,1-5,8-11,13H2,(H,24,27)
• InChI Key: DFAYNGKCHWBNIN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CN2CCN(CC2)C(=O)C3=C(C4=C(S3)C=C(C=C4)Cl)Cl
• Molecular Formula: C21H25Cl2N3O2S
• Molecular Weight: 454.4 g/mol

Description

N-cyclohexyl-2-{4-[(3,6-dichloro-1-benzothien-2-yl)carbonyl]-1-piperazinyl}acetamide is a useful research compound. Its molecular formula is C21H25Cl2N3O2S and its molecular weight is 454.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 453.1044536 g/mol and the complexity rating of the compound is 597. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Discovery and Development of ACAT Inhibitors

The compound "N-cyclohexyl-2-{4-[(3,6-dichloro-1-benzothien-2-yl)carbonyl]-1-piperazinyl}acetamide" shares structural similarities with other compounds involved in the inhibition of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1. Such inhibitors, including K-604, have been identified for their potent inhibitory effects on ACAT-1, which is overexpressed in various diseases, marking them as potential therapeutic agents. K-604, for instance, demonstrated significant aqueous solubility and oral absorption enhancements, showcasing the potential for treating diseases related to ACAT-1 overexpression (Shibuya et al., 2018).

Anticonvulsant Activity

Similar structural analogs have been evaluated for their anticonvulsant activities. Specifically, benzofuran-acetamide scaffolds have been synthesized and tested, demonstrating anticonvulsant effects at low doses in animal models. This suggests the potential for developing new therapeutic agents for epilepsy and seizure-related disorders (Shakya et al., 2016).

Antimicrobial Nano-Materials

Compounds incorporating the benzothiazole and piperazine units have shown effectiveness against pathogenic bacteria and fungi, including Candida species. These findings highlight the potential application of such compounds in developing new antimicrobial agents, particularly for fungal infections (Mokhtari & Pourabdollah, 2013).

Synthesis and Pharmacological Activities

Research into related compounds has included the synthesis and evaluation of their pharmacological activities, such as anti-inflammatory and anticancer properties. These studies have led to the development of novel compounds with significant biological activities, indicating the versatility of this chemical structure in therapeutic applications (Ghule et al., 2013).

Drug Development and Receptor Studies

The exploration of receptor-based mechanisms of action for compounds structurally related to "this compound" has led to insights into their potential as HIV entry inhibitors and CCR5 receptor antagonists. This research avenue promises new therapeutic strategies for treating HIV and related viral infections (Watson et al., 2005).